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Compound of Interest

Compound Name: Tripropyl borate

Cat. No.: B1346979 Get Quote

Essential Safety and Handling Guide for Tripropyl
Borate
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Tripropyl borate, including detailed operational and disposal plans.

Personal Protective Equipment (PPE) and Engineering
Controls
When handling Tripropyl borate, a comprehensive approach to safety involves both personal

protective equipment and appropriate engineering controls. The following table summarizes the

necessary precautions.
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Category Requirement Specification Citation

Eye/Face Protection

Safety glasses with

side-shields or

chemical splash

goggles.

Conforming to

OSHA's 29 CFR

1910.133 or European

Standard EN166.

[1]

Skin Protection

Protective gloves and

clothing to prevent

skin exposure.

Wear appropriate

protective gloves.
[2]

Lab coat or other

protective clothing.

To prevent skin

exposure.
[3]

Respiratory Protection

Use a NIOSH/MSHA

or European Standard

EN 149 approved

respirator if exposure

limits are exceeded or

if irritation or other

symptoms are

experienced.

Follow OSHA

respirator regulations

in 29 CFR 1910.134

or European Standard

EN 149.

[1]

Engineering Controls
Work in a well-

ventilated area.

Use only outdoors or

in a well-ventilated

area.[1]

Use explosion-proof

electrical, ventilating,

and lighting

equipment.

Ground/bond

container and

receiving equipment.

[1]

Eyewash stations and

safety showers.

Ensure they are close

to the workstation

location.[1]

Operational Plan for Handling Tripropyl Borate
This section provides a step-by-step guide for the safe handling of Tripropyl borate from

preparation to disposal.
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Pre-Handling Preparations
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Tripropyl borate.[1]

Ensure Proper Ventilation: Confirm that the work area, preferably a chemical fume hood, has

adequate ventilation.[3]

Inspect PPE: Check all personal protective equipment for integrity and proper fit.

Prepare Work Area: Ensure the work area is clean, free of clutter, and that all necessary

equipment is readily accessible. Remove all sources of ignition.[3]

Locate Emergency Equipment: Verify the location and functionality of eyewash stations,

safety showers, and fire extinguishers.[1]

Handling Procedures
Grounding: Ground and bond containers when transferring material to prevent static

discharge.[3]

Use Non-Sparking Tools: Employ tools made of non-sparking materials.[1]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[3] Do not breathe mist, vapors, or

spray.[1]

Dispensing: When dispensing, do so slowly and carefully to minimize splashing. Keep the

container tightly closed when not in use.[1]

Moisture Sensitivity: Tripropyl borate can hydrolyze in the presence of moisture.[4] Keep

from contact with moist air and steam.[3]

Disposal Plan
Waste Classification: Waste is classified as hazardous.[5]

Containerization: Collect waste in a suitable, closed, and properly labeled container.[1][5]

Empty containers may retain product residue and can be dangerous.[5]
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Disposal Vendor: Dispose of contents and container to an approved waste disposal plant.[1]

[5] Do not empty into drains.[1]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Protocol Citation

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If not breathing, give

artificial respiration. Get

medical attention if symptoms

occur.

[1][5]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water or shower for at

least 15 minutes. If skin

irritation persists, call a

physician.

[1][5]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. Get

medical attention.

[1][5]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water afterward.

Never give anything by mouth

to an unconscious person. Get

medical aid.

[1][3]

Accidental Release Measures
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Eliminate Ignition Sources: Remove all sources of ignition (no smoking, flares, sparks, or

flames) from the immediate area.[6]

Ventilate Area: Ensure adequate ventilation.

Contain Spill: Absorb the spill with inert material (e.g., dry earth, sand, or other non-

combustible material) and transfer it to containers for disposal.[6]

Use Non-Sparking Tools: Use clean, non-sparking tools to collect the absorbed material.[6]

Prevent Environmental Contamination: Prevent the spill from entering waterways, sewers,

basements, or confined areas.[6]

Workflow for Safe Handling of Tripropyl Borate
The following diagram outlines the logical workflow for safely handling Tripropyl borate in a

laboratory setting.
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Safe Tripropyl Borate Handling Workflow

Preparation

Don PPE
(Goggles, Gloves, Lab Coat)

Step 1

Verify Engineering Controls
(Fume Hood, Eyewash)

Step 2

Handling & Experimentation

Proceed if Safe

Use Grounding & Non-Sparking Tools

Step 3

Perform Experiment in Fume Hood

Step 4

Post-Experiment

Experiment Complete

Proper Waste Disposal

Step 5

Decontaminate Work Area

Step 6

Doff & Store PPE

Step 7

Wash Hands

Step 8

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tripropyl borate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. fishersci.com [fishersci.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. CAS 688-71-1: Tripropyl borate | CymitQuimica [cymitquimica.com]

5. assets.thermofisher.com [assets.thermofisher.com]

6. TRIISOPROPYL BORATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [Personal protective equipment for handling Tripropyl
borate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346979#personal-protective-equipment-for-
handling-tripropyl-borate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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